![molecular formula C21H25N3O5 B4706854 2-[2-(4-tert-butylbenzoyl)hydrazino]-N-(2,4-dimethoxyphenyl)-2-oxoacetamide](/img/structure/B4706854.png)
2-[2-(4-tert-butylbenzoyl)hydrazino]-N-(2,4-dimethoxyphenyl)-2-oxoacetamide
Overview
Description
2-[2-(4-tert-butylbenzoyl)hydrazino]-N-(2,4-dimethoxyphenyl)-2-oxoacetamide, also known as TBB-DPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-[2-(4-tert-butylbenzoyl)hydrazino]-N-(2,4-dimethoxyphenyl)-2-oxoacetamide is not fully understood, but it is believed to act by inhibiting the activity of protein kinase CK2, an enzyme that plays a role in various cellular processes. By inhibiting CK2 activity, this compound can affect cell signaling pathways, gene expression, and protein synthesis, leading to the observed effects on cancer cells, neurons, and the heart.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in different cell types and tissues. In cancer cells, this compound induces apoptosis and inhibits cell proliferation, leading to reduced tumor growth. In neurons, this compound protects against oxidative stress and reduces inflammation, which are known to contribute to neurodegenerative diseases. In the heart, this compound improves cardiac function and reduces myocardial infarction size, which could have potential applications in the treatment of cardiovascular diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[2-(4-tert-butylbenzoyl)hydrazino]-N-(2,4-dimethoxyphenyl)-2-oxoacetamide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. Additionally, this compound has been shown to have low toxicity in vitro and in vivo, making it a safer alternative to other compounds that may have adverse effects. However, one limitation of using this compound is its high cost, which may limit its use in some research studies.
Future Directions
There are several potential future directions for 2-[2-(4-tert-butylbenzoyl)hydrazino]-N-(2,4-dimethoxyphenyl)-2-oxoacetamide research. In cancer research, this compound could be further studied as a potential therapeutic agent for various types of cancer. In neurodegenerative disease research, this compound could be explored as a potential treatment for Alzheimer's disease and Parkinson's disease. Additionally, this compound could be further studied in cardiovascular disease research to determine its potential applications in the treatment of heart failure and other cardiac conditions.
Scientific Research Applications
2-[2-(4-tert-butylbenzoyl)hydrazino]-N-(2,4-dimethoxyphenyl)-2-oxoacetamide has been used in various scientific research studies due to its potential applications in different fields. In the field of cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been used in neurodegenerative disease research, where it has been shown to protect neurons from oxidative stress and reduce inflammation. Additionally, this compound has been used in cardiovascular disease research, where it has been shown to improve cardiac function and reduce myocardial infarction size.
properties
IUPAC Name |
2-[2-(4-tert-butylbenzoyl)hydrazinyl]-N-(2,4-dimethoxyphenyl)-2-oxoacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O5/c1-21(2,3)14-8-6-13(7-9-14)18(25)23-24-20(27)19(26)22-16-11-10-15(28-4)12-17(16)29-5/h6-12H,1-5H3,(H,22,26)(H,23,25)(H,24,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQSLNVHDMYXLTA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NNC(=O)C(=O)NC2=C(C=C(C=C2)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.